Cas no 130562-11-7 (3-Pyridinecarbonitrile, 2-[(4-cyano-2-pyridinyl)thio]-)
130562-11-7 structure
Product Name:3-Pyridinecarbonitrile, 2-[(4-cyano-2-pyridinyl)thio]-
CAS No:130562-11-7
MF:C12H6N4S
MW:238.2678399086
CID:1226621
Update Time:2024-08-05
3-Pyridinecarbonitrile, 2-[(4-cyano-2-pyridinyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarbonitrile, 2-[(4-cyano-2-pyridinyl)thio]-
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- Inchi: 1S/C12H6N4S/c13-7-9-3-5-15-11(6-9)17-12-10(8-14)2-1-4-16-12/h1-6H
- InChI Key: CDQIVALBDWKHMT-UHFFFAOYSA-N
- SMILES: C1(SC2=NC=CC(C#N)=C2)=NC=CC=C1C#N
Computed Properties
- Exact Mass: 238.03148
Experimental Properties
- Density: 1.40±0.1 g/cm3(Predicted)
- Melting Point: 154-156 °C(Solv: isopropanol (67-63-0))
- Boiling Point: 433.8±45.0 °C(Predicted)
- PSA: 73.36
- pka: -2.31±0.29(Predicted)
3-Pyridinecarbonitrile, 2-[(4-cyano-2-pyridinyl)thio]- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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